Cas no 19312-30-2 (1,3-Benzenedicarboxylic acid, bis(4-nitrophenyl) ester)

• Product Name: 1,3-Benzenedicarboxylic acid, bis(4-nitrophenyl) ester
• CAS No: 19312-30-2
• MF: C₂₀H₁₂N₂O₈
• MW: 408.317885398865
• CID: 95578
• PubChem ID: 12772739
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, bis(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, bis(4-nitrophenyl) ester
• bis(4-nitrophenyl) benzene-1,3-dicarboxylate
• DTXSID80509501
• AKOS024390482
• 19312-30-2
• SCHEMBL13292702

• Inchi： 1S/C20H12N2O8/c23-19(29-17-8-4-15(5-9-17)21(25)26)13-2-1-3-14(12-13)20(24)30-18-10-6-16(7-11-18)22(27)28/h1-12H
• InChI Key： QEAVJAWCTXYMIX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C1C=CC=C(C(=O)OC2C=CC(=CC=2)[N+](=O)[O-])C=1)=O

Computed Properties

• Exact Mass: 408.05936535g/mol
• Monoisotopic Mass: 408.05936535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 144Ų